Cas no 2228417-67-0 (2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}acetic acid)

• Product Name: 2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}acetic acid
• CAS No: 2228417-67-0
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6062885
• PubChem ID: 165842589
• Update Time: 2025-05-24

2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}acetic acid
• EN300-1749127
• 2228417-67-0
• 2-{1-[2-(propan-2-yl)-1,3-thiazol-4-yl]cyclobutyl}acetic acid

• Inchi： 1S/C12H17NO2S/c1-8(2)11-13-9(7-16-11)12(4-3-5-12)6-10(14)15/h7-8H,3-6H2,1-2H3,(H,14,15)
• InChI Key： SODRSATZYFHGSK-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC(=C1)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}acetic acid

Comprehensive Overview of 2-{1-2-(Propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}acetic acid (CAS No. 2228417-67-0)

2-{1-2-(Propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}acetic acid (CAS No. 2228417-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiazole ring with a cyclobutyl moiety, offering a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}acetic acid has surged, driven by advancements in medicinal chemistry and crop protection. The compound's CAS No. 2228417-67-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its thiazole core is known for its electron-rich properties, making it a valuable building block in small-molecule therapeutics.

One of the most discussed topics in the context of 2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}acetic acid is its role in green chemistry. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly routes to produce this compound, minimizing hazardous byproducts. Questions like "How to synthesize 2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}acetic acid efficiently?" or "What are the industrial applications of CAS No. 2228417-67-0?" are commonly encountered in scientific forums and search engines.

The physicochemical properties of CAS No. 2228417-67-0 also make it a candidate for material science innovations. Its balanced lipophilicity and molecular weight suggest potential utility in polymer additives or coating agents. Additionally, the cyclobutylacetic acid segment introduces conformational rigidity, which is advantageous in designing high-performance materials with tailored thermal stability.

From a drug development perspective, 2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}acetic acid is often investigated for its metabolic stability and bioavailability. Recent studies highlight its potential as a prodrug or pharmacophore in treating inflammatory and metabolic disorders. The compound's thiazole ring is particularly noteworthy for its ability to modulate kinase inhibition, a hot topic in oncology research.

In conclusion, 2-{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}acetic acid (CAS No. 2228417-67-0) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and advanced materials. Its growing prominence in R&D pipelines underscores the need for continued exploration of its synthetic and functional potential. As the scientific community seeks answers to questions like "What are the latest patents involving CAS No. 2228417-67-0?", this compound remains a focal point of innovation.